1H-Benzimidazole-2-propanamine

• IUPAC Name: 3-(1H-benzimidazol-2-yl)propan-1-amine
• InChI: InChI=1S/C10H13N3/c11-7-3-6-10-12-8-4-1-2-5-9(8)13-10/h1-2,4-5H,3,6-7,11H2,(H,12,13)
• InChI Key: FQJGVSXDQPGNMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)CCCN
• Molecular Formula: C10H13N3
• DSSTOX Substance ID: DTXSID50364861
• Molecular Weight: 175.23 g/mol
• CAS No.: 42784-26-9

Description

1H-Benzimidazole-2-propanamine is a heterocyclic aromatic compound that features a benzimidazole ring fused with a propanamine group. This compound is of significant interest due to its diverse biological and pharmacological properties. Benzimidazole derivatives are known for their stability, bioavailability, and wide range of biological activities, making them valuable in various scientific and industrial applications .

Mechanism of Action

Target of Action

1H-Benzimidazole-2-propanamine, also known as 3-(1H-benzo[d]imidazol-2-yl)propan-1-amine, has been found to exhibit antiparasitic and antioxidant activities . The primary targets of this compound are the parasites, specifically the species Trichinella spiralis (T. spiralis) . These parasites are known to induce oxidative stress in the infected host .

Mode of Action

The mode of action of this compound involves its interaction with the parasites. It has been found to be more active than clinically used anthelmintic drugs such as albendazole and ivermectin . The compound has been shown to kill the total parasitic larvae (100% effectiveness) after a 24-hour incubation period at 37°C . Biochemical studies support the idea of an anti-microtubule mode of action of benzimidazole compounds .

Biochemical Pathways

The compound affects the biochemical pathways related to oxidative stress induced by the parasites. The antioxidant activity of the compound was elucidated in vitro against stable free radicals DPPH and ABTS, as well as iron-induced oxidative damage in model systems containing biologically relevant molecules lecithin and deoxyribose . The compound is capable of reacting with various free radicals, through several possible reaction pathways – HAT in nonpolar medium, SPLET in polar medium, and RAF in both media .

Pharmacokinetics

Benzimidazole derivatives have been reported to have outstanding bioavailability, safety, and stability profiles .

Result of Action

The result of the compound’s action is the eradication of the parasitic larvae, leading to the alleviation of the parasitic infection . Additionally, it exhibits antioxidant activity, which can help mitigate the oxidative stress induced by the parasites .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the compound’s antiparasitic activity was studied in vitro at a temperature of 37°C . .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1H-Benzimidazole-2-propanamine can be synthesized through several methods. One common approach involves the condensation of ortho-phenylenediamine with an appropriate aldehyde or ketone, followed by cyclization to form the benzimidazole ring. The propanamine group can then be introduced through nucleophilic substitution reactions .

Industrial Production Methods: Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This may include the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions efficiently .

Chemical Reactions Analysis

Types of Reactions: 1H-Benzimidazole-2-propanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride.

Substitution: Nucleophilic substitution reactions are common, where the propanamine group can be replaced with other functional groups

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Alkyl halides, acyl chlorides.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield benzimidazole derivatives with additional oxygen-containing functional groups, while substitution reactions can introduce various alkyl or acyl groups .

Scientific Research Applications

1H-Benzimidazole-2-propanamine has a wide range of applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its interactions with biological macromolecules.

Medicine: Investigated for its potential as an anticancer, antimicrobial, and antiviral agent.

Industry: Utilized in the development of new materials and as a catalyst in various chemical reactions

Comparison with Similar Compounds

2-Phenylbenzimidazole: Known for its antimicrobial properties.

5,6-Dimethylbenzimidazole: A degradation product of vitamin B12 with biological activity.

Thiabendazole: An anthelmintic agent used to treat parasitic infections .

Uniqueness: 1H-Benzimidazole-2-propanamine is unique due to its specific structural features, which confer distinct biological activities. Its propanamine group allows for unique interactions with biological targets, differentiating it from other benzimidazole derivatives .

Biological Activity

1H-Benzimidazole-2-propanamine is a heterocyclic compound recognized for its diverse biological activities, particularly in pharmacology. This article explores its biological activity, including its mechanisms of action, pharmacological effects, structure-activity relationships (SAR), and relevant case studies.

Overview of this compound

This compound, also known as 3-(1H-benzo[d]imidazol-2-yl)propan-1-amine, features a benzimidazole ring fused with a propanamine group. This compound is of significant interest due to its stability, bioavailability, and wide range of biological activities, making it valuable in various scientific and industrial applications.

The biological activity of this compound can be attributed to several mechanisms:

• Antiparasitic Activity : The compound has shown effectiveness against Trichinella spiralis, demonstrating a superior action compared to conventional anthelmintic drugs like albendazole and ivermectin. Its mechanism involves disrupting the microtubule formation in parasites, leading to their eradication.
• Antioxidant Activity : In vitro studies have highlighted its ability to scavenge free radicals and reduce oxidative stress. This was assessed using assays such as DPPH and ABTS, indicating its potential as an antioxidant agent.
• Antimicrobial Effects : Benzimidazole derivatives have been reported to exhibit broad-spectrum antimicrobial activity. The structural modifications in the benzimidazole nucleus can enhance antibacterial properties against both Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia coli) bacteria .

Structure-Activity Relationship (SAR)

The SAR of 1H-benzimidazole derivatives indicates that specific substituents on the benzimidazole ring significantly influence their biological activities:

Substituent	Activity	Reference
-NH2	Enhanced antiparasitic
-OH	Increased antioxidant
-Cl	Improved antimicrobial
-NO2	Potent anticancer

These modifications can lead to compounds with enhanced potency against various pathogens and cancer cells.

Pharmacological Applications

This compound has been investigated for multiple pharmacological applications:

• Anticancer Activity : Recent studies have shown promising results in inhibiting the proliferation of cancer cell lines. For instance, derivatives of the compound demonstrated significant cytotoxicity against leukemia and solid tumors .
• Antimicrobial and Antiviral Properties : The compound exhibits strong antimicrobial properties, making it a candidate for treating infections caused by resistant strains of bacteria. Additionally, some derivatives have shown potential antiviral activity against various viruses .

Case Studies

Several studies have contributed to understanding the biological activity of this compound:

• Antiparasitic Study : A study demonstrated that this compound was more effective than traditional treatments for T. spiralis, highlighting its potential as a new therapeutic agent in parasitic infections.
• Antioxidant Evaluation : Research conducted on the antioxidant properties revealed that the compound effectively reduced lipid peroxidation in rat brain homogenates, suggesting its utility in neuroprotective applications .
• Cytotoxicity Testing : In vitro assays showed that various derivatives exhibited significant cytotoxic effects on multiple cancer cell lines, indicating their potential role as anticancer agents .

Synthesis routes and methods I

Procedure details

Benzimidazole (2.4 g, 20 mmol) in dry THF (40 ml) was treated at room temperature with 60% NaH in oil (0.96 g). After hydrogen evolution ceased, 3-bromopropylphthalimide (5.36 g, 20 mmol) was added and the mixture heated at 80° C. overnight. The reaction was cooled, diluted with dichloromethane and water and then extracted twice with 5% aqueous potassium carbonate solution. The organic layer was dried over sodium sulfate and concentrated in vacuo to give a beige solid, 4.1 g. The solid was dissolved in methanol (60 ml) and treated with anhydrous hydrazine (4.0 ml), followed by refluxing for 4 hours. The mixture was then cooled to 4° C. for several hours, then filtered. The filtrate was concentrated in vacuo. The residue was partitioned between dichloromethane and 2.5 M aqueous sodium hydroxide. The organic layer was washed with saturated sodium chloride solution, dried over sodium sulfate and concentrated in vacuo to give 3-benzimidazolylpropyl amine as a pale pink oil, 1.1 g. This amine (1.03 g, 6 mmol) was reacted with benzotriazole carboxamidinium 4-methylbenzenesulfonate (2.0 g, 6 mmol) and DIEA (1.39 ml) in acetonitrile (8 ml) overnight at room temperature to give amino(3-benzimidazolylpropyl)carboxamidinium 4-methylbenzenesulfonate which was obtained as a beige solid after repeated trituration with ether. The guanidine (100 mg) was reacted ) (65 hours, 105° C.) with 100 mg of resin in accordance with the method described in Example 10 (i.e., Resin Method C) to give the title compound.

Synthesis routes and methods II

Procedure details

A mixture of 2-pyrrolidone (42.5 g; 0.5 mole) and o-phenylenediamine (54 g; 0.5 mole) was heated with p-toluenesulfonic acid (4.3 g) at 195°-207° for 6 hrs. while removing water (8.5 g) by distillation. A virtually quantitative yield of 2-(3-aminopropyl)benzimidazole was obtained.

Synthesis routes and methods III

Procedure details

162 g (1.5 mols) of o-phenylene diamine, 85 g (1 mol) of pyrrolidone and 8 g of p-toluene sulphonic acid are melted, while stirring, in a nitrogen atmosphere and the water which is gradually eliminated is distilled off over a period of 5 hours at a sump temperature of 150° to 250°C. The reaction mixture is then subjected to fractional distillation under reduced pressure. 150 g (85.5 % of the theoretical) of 2-(3'-aminopropyl)-benzimidazole are obtained at a pressure of 0.1 Torr and a boiling temperature of 190° to 196°C in the form of a brownish-yellow crystalline mass melting at 118°C.